Cas no 2137701-83-6 (benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2137701-83-6
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 6227370
• PubChem ID: 165799957
• Update Time: 2025-06-08

benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• 2137701-83-6
• EN300-1129044

• Inchi： 1S/C17H18N2O3/c18-15-8-4-7-14-11-19(9-10-21-16(14)15)17(20)22-12-13-5-2-1-3-6-13/h1-8H,9-12,18H2
• InChI Key： MDULKQAOUNQCDA-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CN(C(=O)OCC2C=CC=CC=2)CC1)N

Computed Properties

• Exact Mass: 298.13174244g/mol
• Monoisotopic Mass: 298.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.8Ų

Additional information on benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Benzyl 9-Amino-2,3,4,5-Tetrahydro-1,4-Benzoxazepine-4-Carboxylate (CAS No. 2137701-83-6): An Overview

Benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2137701-83-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate structure features a benzoxazepine core with a benzyl ester group and an amino substituent at the 9-position, making it a promising candidate for various pharmacological studies.

The benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate molecule is characterized by its unique chemical structure, which includes a six-membered benzene ring fused with a five-membered oxazepine ring. The presence of the amino group at the 9-position and the benzyl ester group at the 4-position contributes to its potential biological activity and pharmacological properties. Recent studies have highlighted the importance of these structural features in modulating the compound's interactions with biological targets.

In the context of medicinal chemistry, benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has been investigated for its potential as a lead compound in drug discovery. Research has shown that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate molecule is particularly interesting due to its ability to interact with specific receptors and enzymes involved in these pathways.

One of the key areas of research involving benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to injury or infection and is characterized by redness, swelling, pain, and heat. Chronic inflammation is associated with various diseases such as arthritis, cardiovascular disease, and neurodegenerative disorders. Studies have shown that benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. This makes it a promising candidate for further development as an anti-inflammatory drug.

Another important aspect of benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is its potential neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and cognitive decline. Research has indicated that benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate can protect neurons from oxidative stress and prevent apoptosis. These findings suggest that this compound could be developed into a therapeutic agent for treating neurodegenerative conditions.

The pharmacokinetic properties of benzyl 9-amino-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate have also been studied to understand its behavior in biological systems. Pharmacokinetics involves the study of how a drug is absorbed, distributed, metabolized, and excreted by the body. Preliminary data suggest that benzyl 9-amino-2,3,4，5-tetrahydro-1，4-benzoxazepine-4-carboxylate has favorable pharmacokinetic properties such as good oral bioavailability and low toxicity. These characteristics make it suitable for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, benzyl 9-amino-2，3，4，5-tetrahydro -1， ４ -benzoxazepine -４ -carboxylic acid ester has also been explored for its use in chemical synthesis and as a building block for more complex molecules. The versatility of this compound in synthetic chemistry opens up new possibilities for developing novel drugs and materials with unique properties.

Recent advancements in computational chemistry have also contributed to our understanding of benzyl 9-amino -２，３，４，５ -tetrahydro -１，４ -benzoxazepin -４ -carboxylic acid ester . Molecular modeling techniques have been used to predict its binding interactions with various receptors and enzymes. These computational studies provide valuable insights into the molecular mechanisms underlying the biological activity of this compound.

In conclusion, benzyl ９ -amino -２，３，４，５ -tetrahydro -１，４ -benzoxazepin -４ -carboxylic acid ester (CAS No .２１３７７０１ -８３ -６) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.